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Cat. No.: B15555209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Basic Yellow 40, a synthetic cationic dye, is a highly fluorescent compound with significant

applications in various scientific and industrial fields.[1] Known for its vibrant yellow-green

fluorescence, it is a key component in the formulation of fluorescent pigments and has found a

particular niche in forensic science for the enhancement of latent fingerprints.[2][3][4][5][6][7][8]

This technical guide provides an in-depth overview of Basic Yellow 40, including its

physicochemical properties, synthesis, experimental protocols for its application, and safety

considerations, with a focus on its role as a fluorescent pigment.

Physicochemical Properties
Basic Yellow 40 is an orange-yellow solid powder with good solubility in water and alcohol.[1]

[9][10] Its chemical structure imparts a strong affinity for materials with negative charges,

allowing it to bind effectively to various substrates.[1] The key physical and chemical properties

of Basic Yellow 40 are summarized in the tables below.
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Property Value Reference

Chemical Formula C22H24ClN3O2 [1]

IUPAC Name

7-(diethylamino)-3-(1,3-

dimethylbenzimidazol-3-ium-2-

yl)chromen-2-one;chloride

[1]

Molecular Weight 397.9 g/mol [1]

CAS Number 29556-33-0 [1][11]

Synonyms

Coumarin 40, Cationic Yellow

40, Cationic Fluorescent

Yellow 10GFF, Maxilon Flavine

10GFF

[1][12][13]

Appearance Orange-yellow solid powder [1][9][10]

Color Orange-yellow [1]

Physical and Spectroscopic Properties
Property Value Reference

Melting Point 210-211°C (410-411.8°F) [1]

Solubility

Soluble in water, methanol,

and ethanol; Insoluble in

petroleum ether

[1][14]

Density 0.41 g/cm³ [1]

λmax (Wavelength of

Maximum Absorption)
410 nm, 432 - 436 nm [1][10]

Fluorescence Excitation

Range
365 - 485 nm [3][8][15]

Fluorescence Emission Bright yellow/green [4][5]
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The manufacturing of Basic Yellow 40 involves a multi-step chemical synthesis. While specific

proprietary methods may vary, the general process involves the condensation reaction of 1,3-

Dimethyl-1H-benzo[d]imidazol-2(3H)-one with 7-Dimethylaminocoumarin, followed by

conversion into its chloride salt.[16] A more general description of its synthesis mentions the

reaction of aromatic amines with diazotized aromatic compounds.[1]

A detailed, step-by-step experimental protocol for the synthesis of Basic Yellow 40 from basic

starting materials is not publicly available in the reviewed literature. The synthesis is described

as a complex chemical process, and commercial production is typically carried out by

specialized chemical manufacturers.[1]

Applications in Fluorescent Pigments
Basic Yellow 40 is a key component in the formulation of fluorescent pigments due to its

intense color and brilliant fluorescence.[17] These pigments are utilized in a variety of

applications, including printing inks, textile printing, and coloring of plastics.[17][18]

Formulation of a Fluorescent Yellow Pigment
One example of a process for preparing a fluorescent yellow pigment involves the

polycondensation of a mixture containing C.I. Basic Yellow 40.[17]

Example Formulation:

A mixture for a fluorescent yellow pigment can be prepared with the following components by

weight:

Benzoic acid: 10.5%

Isophorone diamine: 43.7%

Isophthalic acid: 42.7%

C.I. Basic Yellow 40: 3.1%[17]

The manufacturing process typically involves heating this mixture to induce polycondensation,

followed by cooling and micronization of the resulting solid to achieve the desired particle size

for a pigment.[17]
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Experimental Protocols: Forensic Application in
Latent Fingerprint Enhancement
The most well-documented application of Basic Yellow 40 is in forensic science as a

fluorescent dye stain to enhance latent fingerprints that have been developed with

cyanoacrylate (super glue) fuming.[2][3][4][5][6][7][8][13][15][19] The dye adheres to the

polymerized cyanoacrylate, making the fingerprint ridges fluoresce brightly under a forensic

light source.[19]

Preparation of Basic Yellow 40 Working Solution
A common working solution is prepared by dissolving Basic Yellow 40 powder in methanol.[13]

[19]

Materials:

Basic Yellow 40 powder

Methanol

Glass beakers

Stirring rod

Protocol:

Weigh 3 grams of Basic Yellow 40 powder and place it into a clean beaker capable of

holding at least 1000 ml.[19]

Measure 1000 ml of methanol in a separate beaker.[19]

Slowly add the methanol to the beaker containing the Basic Yellow 40 powder while

continuously stirring.[19]

Continue stirring until all the powder is completely dissolved.[19]

Store the solution in a clearly labeled, dark, stoppered glass bottle.[13] The working solution

has a shelf life of approximately six months.[13][15]
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Application of Basic Yellow 40 to Cyanoacrylate-Fumed
Prints
This procedure should be performed in a fume hood while wearing appropriate personal

protective equipment.[13][19][20]

Materials:

Basic Yellow 40 working solution

Item with cyanoacrylate-developed latent prints

Tray, aerosol sprayer, or squeegee bottle[13]

Forensic light source or UV lamp (365 nm - 500 nm)[13][15]

Yellow or 515(BP 35) bandpass filter for photography[13]

Protective goggles (UV protection and yellow-colored)[13]

Protocol:

Apply the Basic Yellow 40 working solution to the surface with the cyanoacrylate-developed

prints. This can be done by immersing the item in a tray of the solution for about 5 seconds,

spraying the solution onto the surface, or applying it with a squeegee bottle.[13]

Rinse the excess dye from the surface with water or, in some cases, alcohol.[21] Some

protocols suggest that for plastic surfaces, it may be optimal to first examine the prints

without rinsing and then rinse if necessary.[21]

Allow the item to air dry completely.

View the treated prints in a darkened environment using a forensic light source in the 365 nm

to 485 nm range.[3][8][13] Use appropriate protective goggles (yellow-colored for blue light

sources and UV-protective for UV lamps).[13]

The latent prints will fluoresce a bright yellow-green color.[4][5]
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Photograph the fluorescent prints using a camera equipped with a yellow-colored or a

515(BP 35) bandpass filter to capture the fluorescence and block out the excitation light.[13]

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the application of Basic Yellow 40 in

latent fingerprint enhancement.
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Workflow for Latent Fingerprint Enhancement with Basic Yellow 40

Preparation
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Caption: Workflow for Latent Fingerprint Enhancement.
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Safety and Handling
Basic Yellow 40 is considered a hazardous chemical and should be handled with appropriate

precautions.[22] It is harmful if swallowed and causes serious eye irritation.[1][14]

Handling: Use in a well-ventilated area or under a fume hood.[19][20][23] Avoid generating

dust.[14][23] Avoid contact with skin, eyes, and clothing.[20][22][23] Wash hands thoroughly

after handling.[1][14]

Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical

safety goggles, gloves, and protective clothing.[20][23] An approved respirator may be

necessary if ventilation is inadequate.[23][24]

Storage: Store in a cool, dry place in a tightly closed container.[14][23] Keep away from heat,

sparks, and open flames as the methanol solution is flammable.[19][22][24]

Stability: The compound is stable under normal temperatures and pressures.[22][23] It is

incompatible with strong oxidizing and reducing agents.[22][23]

Conclusion
Basic Yellow 40 is a versatile and powerful fluorescent dye with significant utility in the

formulation of fluorescent pigments and as a critical tool in forensic science. Its strong

fluorescence, coupled with its chemical properties, allows for the creation of vibrant pigments

and the highly sensitive detection of evidence. Researchers and professionals in drug

development may find its fluorescent properties and affinity for certain substrates of interest for

potential labeling and imaging applications, although such uses are not as well-documented as

its forensic applications. Proper handling and adherence to safety protocols are essential when

working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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